Cas no 2166966-84-1 (2-amino-5-bromo-4-tert-butyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-5-bromo-4-tert-butyl-1H-pyrrole-3-carbonitrile
• CAS No: 2166966-84-1
• MF: C₉H₁₂BrN₃
• MW: 242.11568069458
• CID: 6067567
• PubChem ID: 165606739
• Update Time: 2025-09-22

2-amino-5-bromo-4-tert-butyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-4-tert-butyl-1H-pyrrole-3-carbonitrile
• EN300-1296742
• 2166966-84-1

• Inchi： 1S/C9H12BrN3/c1-9(2,3)6-5(4-11)8(12)13-7(6)10/h13H,12H2,1-3H3
• InChI Key： CRIRGMZFMHSINR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C#N)=C(N)N1)C(C)(C)C

Computed Properties

• Exact Mass: 241.02146g/mol
• Monoisotopic Mass: 241.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.6Ų